Cas no 1807106-34-8 (Ethyl 3-bromomethyl-2-cyano-4-mercaptobenzoate)

• Product Name: Ethyl 3-bromomethyl-2-cyano-4-mercaptobenzoate
• CAS No: 1807106-34-8
• MF: C₁₁H₁₀BrNO₂S
• MW: 300.171600818634
• CID: 4948084
• Update Time: 2025-06-10

Ethyl 3-bromomethyl-2-cyano-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-2-cyano-4-mercaptobenzoate

• Inchi： 1S/C11H10BrNO2S/c1-2-15-11(14)7-3-4-10(16)8(5-12)9(7)6-13/h3-4,16H,2,5H2,1H3
• InChI Key： ARYPAGLIHNLYPS-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C(=O)OCC)C=1C#N)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-bromomethyl-2-cyano-4-mercaptobenzoate

Comprehensive Overview of Ethyl 3-bromomethyl-2-cyano-4-mercaptobenzoate (CAS No. 1807106-34-8)

Ethyl 3-bromomethyl-2-cyano-4-mercaptobenzoate (CAS No. 1807106-34-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring a bromomethyl group, a cyano functionality, and a mercapto (thiol) moiety, serves as a versatile intermediate in synthetic chemistry. Its ethyl ester backbone further enhances its solubility and reactivity, making it a valuable building block for the development of novel bioactive molecules.

In recent years, the demand for high-purity intermediates like Ethyl 3-bromomethyl-2-cyano-4-mercaptobenzoate has surged, driven by advancements in drug discovery and crop protection technologies. Researchers are particularly interested in its potential applications in small-molecule therapeutics and pesticide formulations. The compound’s reactive sites allow for selective modifications, enabling the synthesis of targeted derivatives with enhanced biological activity. This aligns with the growing trend of precision chemistry in both the pharmaceutical and agricultural sectors.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Ethyl 3-bromomethyl-2-cyano-4-mercaptobenzoate?" The synthesis typically involves multi-step reactions, starting from readily available precursors such as 2-cyano-4-mercaptobenzoic acid. The introduction of the bromomethyl group is achieved through bromination, followed by esterification to form the ethyl ester. These steps require careful optimization to ensure high yield and purity, which are critical for downstream applications.

Another hot topic in the scientific community is the stability and storage conditions of Ethyl 3-bromomethyl-2-cyano-4-mercaptobenzoate. Given its thiol group, the compound is sensitive to oxidation, necessitating storage under inert atmospheres or at low temperatures. This aspect is crucial for laboratories and industries aiming to maintain the compound’s integrity over extended periods. Searches like "How to stabilize thiol-containing compounds?" reflect the practical challenges faced by researchers working with similar molecules.

The compound’s role in green chemistry initiatives is also noteworthy. With increasing emphasis on sustainable synthesis, researchers are exploring catalytic methods and solvent-free reactions to produce Ethyl 3-bromomethyl-2-cyano-4-mercaptobenzoate with minimal environmental impact. This aligns with broader industry trends, as evidenced by search queries such as "eco-friendly synthesis of benzoate derivatives." Such approaches not only reduce waste but also improve cost-efficiency, making them highly attractive for large-scale production.

In the context of intellectual property, Ethyl 3-bromomethyl-2-cyano-4-mercaptobenzoate has been cited in several patents related to anticancer agents and herbicides. Its structural flexibility allows for the design of molecules with specific modes of action, addressing unmet needs in both human health and agriculture. This has led to a spike in searches for "patented applications of bromomethyl benzoates," highlighting the compound’s commercial and scientific relevance.

Analytical characterization of Ethyl 3-bromomethyl-2-cyano-4-mercaptobenzoate is another area of interest. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to confirm its identity and purity. Queries like "HPLC methods for benzoate derivatives" underscore the importance of robust analytical protocols in quality control. These methods are essential for ensuring batch-to-batch consistency, particularly in regulated industries like pharmaceuticals.

Looking ahead, the compound’s potential in bioconjugation and material science is being explored. Its thiol group can form stable bonds with gold nanoparticles and other surfaces, opening doors to applications in nanotechnology and diagnostics. This interdisciplinary appeal is reflected in searches for "thiol-based linkers for nanotechnology," indicating a broadening scope of research beyond traditional chemistry.

In summary, Ethyl 3-bromomethyl-2-cyano-4-mercaptobenzoate (CAS No. 1807106-34-8) is a multifaceted compound with wide-ranging applications. Its unique structure, combined with the growing demand for specialty chemicals, positions it as a key player in modern synthetic chemistry. As research continues to uncover new uses, this compound is poised to remain at the forefront of innovation in both academia and industry.